Cas no 1807216-35-8 (5-Chloro-2-methyl-4-nitrobenzyl chloride)

• Product Name: 5-Chloro-2-methyl-4-nitrobenzyl chloride
• CAS No: 1807216-35-8
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 5006914
• Update Time: 2025-06-14

5-Chloro-2-methyl-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-4-nitrobenzyl chloride

• Inchi： 1S/C8H7Cl2NO2/c1-5-2-8(11(12)13)7(10)3-6(5)4-9/h2-3H,4H2,1H3
• InChI Key： KIRURLGPYZQRIY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(CCl)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Additional information on 5-Chloro-2-methyl-4-nitrobenzyl chloride

Comprehensive Overview of 5-Chloro-2-methyl-4-nitrobenzyl chloride (CAS No. 1807216-35-8)

5-Chloro-2-methyl-4-nitrobenzyl chloride (CAS No. 1807216-35-8) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a chloro and nitro functional group, makes it a versatile building block for heterocyclic compounds and fine chemicals. With increasing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

The compound’s unique properties, such as its reactivity in nucleophilic substitution reactions, enable its application in synthesizing biologically active molecules. Recent studies highlight its role in developing antimicrobial agents and crop protection chemicals, aligning with global trends toward sustainable agriculture and green chemistry. Analysts note a surge in searches for "nitrobenzyl chloride derivatives" and "chloromethyl nitroaromatics," reflecting growing industrial interest.

From a technical perspective, 5-Chloro-2-methyl-4-nitrobenzyl chloride exhibits stability under controlled conditions, with optimal storage recommendations including moisture-free environments and inert atmospheres. Its synthesis typically involves chlorination of precursor aromatics, followed by nitration—a process scrutinized for efficiency improvements in peer-reviewed journals. Researchers frequently inquire about "scalable synthesis methods" and "purity enhancement techniques," underscoring the need for innovation in production protocols.

In the context of regulatory compliance, this compound is handled under standard laboratory safety protocols, with no current restrictions under major chemical control frameworks. Its low environmental persistence and biodegradability potential position it favorably compared to legacy halogenated compounds. Environmental scientists emphasize its relevance in "eco-friendly chemical alternatives" discussions, particularly in replacing persistent organic pollutants (POPs).

Market projections indicate steady growth for nitrobenzyl chloride derivatives, driven by expanding applications in electronic materials and photoactive compounds. Patent filings reveal novel uses in OLED manufacturing and photoresist formulations, correlating with increased searches for "nitroaromatics in electronics." Industry reports suggest Asia-Pacific as the fastest-growing consumption region, attributed to thriving pharmaceutical outsourcing sectors.

Quality control remains paramount for CAS 1807216-35-8, with HPLC and GC-MS being standard analytical techniques. Impurity profiling studies cite isomeric purity as a critical parameter, addressing frequent buyer inquiries about "isomer separation methods." Leading suppliers now provide batch-specific spectroscopic data (1H NMR, FTIR) to meet stringent research requirements.

Emerging applications in catalysis and metal-organic frameworks (MOFs) further elevate the compound’s scientific profile. Recent publications demonstrate its utility as a ligand precursor in asymmetric catalysis—a hot topic in "chiral synthesis" forums. Computational chemistry models predict untapped potential in energy storage materials, sparking academic curiosity.

For procurement specialists, understanding global supply chain dynamics is essential. While traditional production hubs remain in Europe and North America, emerging manufacturers in India and China offer competitive bulk pricing. Industry forums frequently discuss "reliable CAS 1807216-35-8 suppliers" and "technical specification sheets," highlighting the importance of transparent vendor communication.

In conclusion, 5-Chloro-2-methyl-4-nitrobenzyl chloride represents a multifaceted chemical asset with expanding horizons across scientific disciplines. Its evolving applications—from medicinal chemistry to advanced materials—ensure sustained relevance in both academic and industrial spheres. Ongoing research into structure-activity relationships and process optimization will likely uncover new opportunities for this dynamic compound.